(4β,5β,17α)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
(4β,5β,17α)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
Brand Name:
Vulcanchem
CAS No.:
51267-67-5
VCID:
VC0043065
InChI:
InChI=1S/C21H28O3/c1-3-19-10-7-14-13(15(19)9-11-20(19,23)4-2)8-12-21-16(14)5-6-17(22)18(21)24-21/h2,13-16,18,23H,3,5-12H2,1H3/t13-,14+,15+,16-,18+,19+,20+,21-/m1/s1
SMILES:
CCC12CCC3C(C1CCC2(C#C)O)CCC45C3CCC(=O)C4O5
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
(4β,5β,17α)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one
CAS No.: 51267-67-5
Reference Standards
VCID: VC0043065
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
| CAS No. | 51267-67-5 |
|---|---|
| Product Name | (4β,5β,17α)- 4,5-Epoxy-13-ethyl-17-hydroxy-18,19-dinorpregn-20-yn-3-one |
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (1S,2R,6R,8R,11R,12S,15R,16S)-16-ethyl-15-ethynyl-15-hydroxy-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one |
| Standard InChI | InChI=1S/C21H28O3/c1-3-19-10-7-14-13(15(19)9-11-20(19,23)4-2)8-12-21-16(14)5-6-17(22)18(21)24-21/h2,13-16,18,23H,3,5-12H2,1H3/t13-,14+,15+,16-,18+,19+,20+,21-/m1/s1 |
| Standard InChIKey | QAADEDKZKKRMIM-HRCFVPAISA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC[C@@]45[C@@H]3CCC(=O)[C@@H]4O5 |
| SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC45C3CCC(=O)C4O5 |
| Canonical SMILES | CCC12CCC3C(C1CCC2(C#C)O)CCC45C3CCC(=O)C4O5 |
| Synonyms | levonorgestrel-4 beta,5 beta-epoxide levonorgestrel-4 beta,5 beta-epoxide, (4alpha,5alpha,17alpha)-(+-)-isomer levonorgestrel-4 beta,5 beta-epoxide, (4alpha,5alpha,17alpha)-isomer levonorgestrel-4 beta,5 beta-epoxide, (4beta,5beta,17alpha)-(+-)-isomer levonorgestrel-4 beta,5-oxide LN-4,5-oxide |
| PubChem Compound | 23623927 |
| Last Modified | Nov 11 2021 |
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